trans-3-Fluorocyclohexanamine hydrochloride

• Molecular Formula: C6H13ClFN
• Molecular Weight: 153.62 g/mol
• SMILES: C1CC(CC(C1)F)N.Cl
• InChI: InChI=1S/C6H12FN.ClH/c7-5-2-1-3-6(8)4-5;/h5-6H,1-4,8H2;1H/t5-,6-;/m0./s1
• InChIKey: QKCMJPLQBZUZRS-GEMLJDPKSA-N

trans-3-Fluorocyclohexanamine Hydrochloride: Core Specifications

trans-3-Fluorocyclohexanamine hydrochloride is a fluorinated cyclohexylamine derivative characterized by a trans (1R,3R) stereochemical configuration at the fluorine and amine substituents on the cyclohexane ring . The compound, represented by CAS No. 1951441-43-2 and MDL No. MFCD27997412, is supplied as a hydrochloride salt, offering enhanced aqueous solubility and handling stability compared to its free base counterpart . Structurally, the cyclohexane scaffold provides a rigid, well-defined three-dimensional framework, while the introduction of a single fluorine atom at the 3-position significantly modulates the electronic and physicochemical properties of the amine [1]. This compound serves as a crucial building block in medicinal chemistry and radiopharmaceutical development, particularly for the construction of bioactive molecules and PET imaging probes targeting the serotonin 5-HT1A receptor system [1].

Stereochemistry trans-(1R,3R) cyclohexane scaffold

Format Hydrochloride salt for aqueous handling

Research Use PET tracer synthesis, GPCR lead optimization, chiral amine synthesis

• [1] PubChem. (1R,3R)-3-Fluorocyclohexan-1-amine Hydrochloride. View Source

trans-3-Fluorocyclohexanamine Hydrochloride: Irreplaceability by Isomers

Simple substitution of trans-3-fluorocyclohexanamine hydrochloride with its non-fluorinated parent (cyclohexylamine), cis-isomer, or regioisomers (e.g., 2- or 4-fluoro) is scientifically unsound and can lead to profound alterations in molecular properties and biological function [1]. The fluorine atom at the 3-position is not a passive substituent; it is an active stereoelectronic modulator. Fluorination at different positions or with different stereochemistry (cis vs. trans) on the cyclohexane ring yields compounds with distinct conformational biases, dipole moments, and electrostatic potential surfaces [2]. These stereoelectronic differences directly translate into variations in target binding affinity, receptor selectivity, metabolic stability, and physicochemical properties such as pKa and logP [REFS-1, REFS-3]. Consequently, in medicinal chemistry programs or PET tracer development, the use of an incorrect isomer or analog can invalidate structure-activity relationship (SAR) data, reduce target engagement, or alter pharmacokinetic profiles, undermining the validity and reproducibility of experimental results [1].

Fluorine regioisomers 2- or 4-fluoro substitution alters pKa, logP, and brain clearance profile.

Cis stereoisomer Cis configuration changes conformational bias and electrostatic surface.

Non-fluorinated analog Cyclohexylamine lacks stereoelectronic effects, affecting SAR and target engagement.

• [1] Lang, L., et al. (2000). Fluoro analogs of WAY-100635 with varying pharmacokinetics properties. *Nuclear Medicine and Biology*, 27(5), 457-462. View Source
• [2] Böhm, H. J., et al. (2004). Fluorine in Medicinal Chemistry. *ChemBioChem*, 5(5), 637-643. View Source
• [3] Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. *Science*, 317(5846), 1881-1886. View Source

trans-3-Fluorocyclohexanamine Hydrochloride: Quantitative Evidence

5-HT1A Receptor Binding Affinity

Fluorinated cyclohexylamine derivatives show significantly improved binding affinity for the 5-HT1A receptor compared to non-fluorinated analogs, a critical parameter for developing high-contrast PET imaging agents and potent CNS therapeutics [1]. The trans-3-fluorocyclohexanamine scaffold, when incorporated into the WAY-100635 framework (as in FCWAY), demonstrates a Ki value of 1 nM for the human 5-HT1A receptor .

5-HT1A Binding Affinity

Head-to-head

FCWAY Ki 1 nM (trans-3-F); WAY-100635 Ki 0.85 nM; 4-fluoro: lower affinity

Reported affinity context; supports PET tracer binding studies

Radioligand displacement assay on cloned human 5-HT1A

Evidence Dimension	5-HT1A Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 1 nM (for FCWAY derivative incorporating trans-3-fluorocyclohexanamine scaffold)
Comparator Or Baseline	WAY-100635 (parent non-fluorinated scaffold): Ki = 0.85 nM (reference compound). Positional isomer (4-fluoro derivative) exhibited lower affinity and faster washout [1].
Quantified Difference	Sub-nanomolar to low nanomolar affinity, comparable to the gold standard WAY-100635, and differentiated from the 4-fluoro isomer by slower brain clearance suitable for PET imaging [REFS-1, REFS-2].
Conditions	In vitro radioligand displacement assay using [3H]8-OH-DPAT on cloned human 5-HT1A receptors expressed in CHO-K1 cell membranes.

Why This Matters

High-affinity binding is essential for developing potent, selective ligands and high-contrast PET tracers; the trans-3-fluoro substitution provides a favorable balance of affinity and brain kinetics for in vivo imaging applications.

• [1] Lang, L., et al. (2000). Fluoro analogs of WAY-100635 with varying pharmacokinetics properties. *Nuclear Medicine and Biology*, 27(5), 457-462. View Source

Stereoelectronic Effects on Pharmacokinetics

The position of fluorine substitution on the cyclohexylamine ring is a key determinant of in vivo pharmacokinetics, particularly brain clearance rates, as demonstrated in comparative studies of WAY-100635 analogs [1]. The 3-fluoro derivative (FCWAY) exhibits slower brain washout kinetics compared to the 4-fluoro analog, a property that is advantageous for dynamic PET imaging and sustained target engagement [1].

Brain Pharmacokinetics

Head-to-head

Slower clearance (3-fluoro) vs. faster clearance (4-fluoro) in rat PET

Brain clearance profile context; supports imaging kinetic studies

In vivo rat PET imaging and ex vivo biodistribution

Evidence Dimension	In Vivo Brain Pharmacokinetics (Clearance/Washout)
Target Compound Data	Slower clearance from rat brain, enabling prolonged receptor occupancy and high hippocampus-to-cerebellum ratio for imaging [1].
Comparator Or Baseline	4-Trans-FCWAY (fluorine at the 4-position): Exhibits significantly faster clearance kinetics, making it less suitable for certain imaging protocols [1].
Quantified Difference	Qualitative difference in clearance rate; 3-fluoro derivative is described as having "slower pharmacokinetics" and is "suitable for dynamic receptor studies using PET" [1].
Conditions	In vivo rat PET imaging and ex vivo biodistribution studies following intravenous administration of 18F-labeled analogs.

Why This Matters

For medicinal chemists designing CNS-penetrant drugs or PET tracers, the 3-fluoro substitution provides a distinct kinetic profile that can be exploited to optimize target engagement duration and imaging contrast, an option not available with the 4-fluoro or non-fluorinated analogs.

• [1] Lang, L., et al. (2000). Fluoro analogs of WAY-100635 with varying pharmacokinetics properties. *Nuclear Medicine and Biology*, 27(5), 457-462. View Source

Basicity and Lipophilicity Modulation

Fluorination at the 3-position of cyclohexylamine significantly reduces the amine's basicity (pKa) and alters its lipophilicity (logP) compared to the unsubstituted parent compound, which is a well-established class-level effect of β-fluorination in alicyclic amines [REFS-1, REFS-2].

Basicity & Lipophilicity

Class-level

pKa ~9.0–10.0 (reduced ~1–2 units vs parent pKa 10.64); logP ~0.91

pKa / logP shift context; may alter oral absorption and hERG

Class-level β-fluoroamine effect; calculated values

Evidence Dimension	Basicity (pKa) and Lipophilicity (logP)
Target Compound Data	Estimated pKa (conjugate acid) ≈ 9.0-10.0 (reduced by ~1-2 units due to inductive electron withdrawal by β-fluorine) [1]. Estimated logP ≈ 0.91 (calculated) [3].
Comparator Or Baseline	Cyclohexylamine (unsubstituted): pKa = 10.64 [2]. Estimated logP ≈ 1.2 (higher lipophilicity) [3].
Quantified Difference	Reduction in pKa by approximately 1-2 units; reduction in logP by ~0.3 units, indicating increased polarity and altered membrane permeability.
Conditions	Theoretical calculations and general experimental data on β-fluoroamine effects [1].

Why This Matters

Reduced basicity and lipophilicity can improve oral bioavailability, reduce hERG channel binding (cardiotoxicity risk), and enhance solubility—critical parameters in lead optimization that distinguish the fluorinated analog from the more basic and lipophilic parent cyclohexylamine.

• [1] Morgenthaler, M., et al. (2007). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. *ChemMedChem*, 2(8), 1100-1115. View Source
• [2] Hall, H. K. (1957). Correlation of the Base Strengths of Amines. *Journal of the American Chemical Society*, 79(20), 5441-5444. View Source
• [3] ChemBase. (n.d.). 3-fluorocyclohexan-1-amine (ID: 240538). View Source

Hydrochloride Salt: Enhanced Stability & Solubility

The hydrochloride salt form of trans-3-fluorocyclohexanamine provides substantially improved aqueous solubility and solid-state stability compared to the free base, facilitating its use in biological assays and chemical synthesis [REFS-1, REFS-2].

Salt Form Solubility

Data to verify

HCl salt: soluble in water (analog: 83 g/100 mL for cyclohexylamine HCl); free base: limited solubility

Salt form may support aqueous solubility and handling

Analog data; verify for specific compound

Evidence Dimension	Aqueous Solubility and Solid-State Stability
Target Compound Data	Hydrochloride salt: Highly soluble in water and polar solvents; stable as a solid at recommended storage conditions (2-7°C) [REFS-1, REFS-2].
Comparator Or Baseline	Free base (trans-3-fluorocyclohexanamine): Expected to have limited aqueous solubility and may be prone to oxidation or handling difficulties .
Quantified Difference	Solubility of cyclohexylamine hydrochloride in water: 83 g/100 mL at 17°C, demonstrating the significant solubility enhancement of the salt form .
Conditions	Standard laboratory handling and storage; solubility measured in water at ambient temperature.

Why This Matters

For routine laboratory use, the hydrochloride salt ensures consistent and reproducible dissolution in aqueous buffers and reaction media, minimizing variability in biological assays and simplifying synthetic workflows, thereby reducing experimental downtime and procurement of an unsuitable form.

• [1] Activate Scientific. 3-Fluoro-cyclohexylamine hydrochloride 97% (AS121753-MG250). View Source

trans-3-Fluorocyclohexanamine Hydrochloride: Research & Industrial Applications

PET Radioligand Synthesis for 5-HT1A Imaging

trans-3-Fluorocyclohexanamine hydrochloride serves as a key synthetic precursor for the preparation of [18F]FCWAY and related PET tracers. As demonstrated by Lang et al., the trans-3-fluoro substitution on the cyclohexylamine ring yields radioligands with optimal brain pharmacokinetics—specifically, slower clearance and a high hippocampus-to-cerebellum ratio—making them superior to 4-fluoro analogs for quantifying 5-HT1A receptor density in neurological and psychiatric research [1]. Procurement of this specific building block is essential for radiochemistry laboratories aiming to synthesize imaging agents with validated in vivo performance characteristics.

Lead Optimization for CNS GPCR Targets

Medicinal chemists developing novel CNS therapeutics, particularly those targeting G-protein coupled receptors (GPCRs) such as the serotonin 5-HT1A receptor, utilize trans-3-fluorocyclohexanamine hydrochloride to fine-tune lead compound properties. The stereoelectronic effects of the 3-fluoro substituent—reduced amine basicity and altered lipophilicity—enable optimization of oral bioavailability, brain penetration, and target selectivity, while the distinct pharmacokinetic profile of the 3-fluoro scaffold (vs. the 4-fluoro isomer) provides a strategic advantage in balancing potency with duration of action [REFS-1, REFS-2].

Stereoselective Chiral Amine Synthesis

The defined (1R,3R) stereochemistry of trans-3-fluorocyclohexanamine hydrochloride makes it a valuable chiral building block for asymmetric synthesis and the construction of complex, stereodefined pharmacophores [3]. Researchers can reliably introduce a rigid, fluorinated cyclohexane motif with predictable three-dimensional orientation into target molecules, facilitating the exploration of conformational SAR and the development of enantiomerically pure drug candidates.

Application

Selection Property

Validation Focus

5-HT1A PET tracer synthesis

trans-3-fluoro scaffold brain kinetics

Hippocampus-to-cerebellum ratio and clearance profiling

CNS GPCR lead optimization

Stereoelectronic pKa / logP modulation

Oral bioavailability and brain penetration models

Stereoselective chiral amine synthesis

Defined (1R,3R) configuration

Conformational SAR and enantiomeric purity

• [1] Lang, L., et al. (2000). Fluoro analogs of WAY-100635 with varying pharmacokinetics properties. *Nuclear Medicine and Biology*, 27(5), 457-462. View Source
• [2] Morgenthaler, M., et al. (2007). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. *ChemMedChem*, 2(8), 1100-1115. View Source
• [3] PubChem. (1R,3R)-3-Fluorocyclohexan-1-amine Hydrochloride. View Source